2-Bromo-6-carboxy-1-oxo-1,2-dihydropyridin-1-ium
Overview
Description
2-Bromo-6-carboxy-1-oxo-1,2-dihydropyridin-1-ium is a chemical compound with the molecular formula C6H5BrNO3+ . It has a molecular weight of 219.01 .
Molecular Structure Analysis
The molecular structure of 2-Bromo-6-carboxy-1-oxo-1,2-dihydropyridin-1-ium can be analyzed using various spectroscopic techniques. For instance, the IR spectrum can provide information about the functional groups present in the molecule .Physical And Chemical Properties Analysis
The physical and chemical properties of 2-Bromo-6-carboxy-1-oxo-1,2-dihydropyridin-1-ium include its molecular weight (219.01) and molecular formula (C6H5BrNO3+) . It should be stored in an inert atmosphere at 2-8°C .Scientific Research Applications
Synthesis of Imidazole Derivatives
Imidazole derivatives are significant in medicinal chemistry due to their broad range of biological activities. The compound “2-Bromo-6-carboxy-1-oxo-1,2-dihydropyridin-1-ium” can serve as a precursor in the synthesis of imidazole-containing compounds. These derivatives exhibit various pharmacological activities such as antibacterial, antifungal, and antiviral properties .
Development of Anti-Cancer Agents
The structural motif of “2-Bromo-6-carboxy-1-oxo-1,2-dihydropyridin-1-ium” is found in compounds with anticancer activity. Researchers have synthesized compounds with this core structure and tested them against cancer cell lines, showing promising results in inhibiting tumor growth .
Suzuki-Miyaura Cross-Coupling Reactions
In organic synthesis, the Suzuki-Miyaura cross-coupling reaction is a powerful tool for forming carbon-carbon bonds. “2-Bromo-6-carboxy-1-oxo-1,2-dihydropyridin-1-ium” can act as an electrophilic partner in these reactions, allowing for the construction of complex organic molecules with potential applications in drug development and materials science .
Antimicrobial Research
The brominated pyridinium structure of “2-Bromo-6-carboxy-1-oxo-1,2-dihydropyridin-1-ium” is useful in the development of new antimicrobial agents. Its ability to interact with bacterial cell components makes it a valuable scaffold for designing drugs to combat resistant strains of bacteria .
properties
IUPAC Name |
2-bromo-1-oxo-2H-pyridin-1-ium-6-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4BrNO3/c7-5-3-1-2-4(6(9)10)8(5)11/h1-3,5H/p+1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IWZAAWIFVRILMQ-UHFFFAOYSA-O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC([N+](=O)C(=C1)C(=O)O)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5BrNO3+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.01 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-6-carboxy-1-oxo-1,2-dihydropyridin-1-ium | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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